Cas no 1558511-36-6 (1-Ethynyl-4-fluoro-2,3-dihydro-1H-inden-1-OL)

• Product Name: 1-Ethynyl-4-fluoro-2,3-dihydro-1H-inden-1-OL
• CAS No: 1558511-36-6
• MF: C₁₁H₉FO
• MW: 176.186966657639
• CID: 5763433
• PubChem ID: 83069411
• Update Time: 2025-05-26

1-Ethynyl-4-fluoro-2,3-dihydro-1H-inden-1-OL Chemical and Physical Properties

Names and Identifiers

• 1558511-36-6
• 1-ETHYNYL-4-FLUORO-2,3-DIHYDRO-1H-INDEN-1-OL
• AKOS021390535
• EN300-1273428
• 1H-Inden-1-ol, 1-ethynyl-4-fluoro-2,3-dihydro-
• 1-Ethynyl-4-fluoro-2,3-dihydro-1H-inden-1-OL

• Inchi： 1S/C11H9FO/c1-2-11(13)7-6-8-9(11)4-3-5-10(8)12/h1,3-5,13H,6-7H2
• InChI Key： JTPLVGRDASYOFE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1CCC2(C#C)O

Computed Properties

• Exact Mass: 176.063743068g/mol
• Monoisotopic Mass: 176.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 266.1±40.0 °C(Predicted)
• pka: 11.95±0.20(Predicted)

Additional information on 1-Ethynyl-4-fluoro-2,3-dihydro-1H-inden-1-OL

Introduction to 1-Ethynyl-4-fluoro-2,3-dihydro-1H-inden-1-OL (CAS No. 1558511-36-6)

1-Ethynyl-4-fluoro-2,3-dihydro-1H-inden-1-OL, with the chemical formula C₁₀H₇FO, is a fluorinated indole derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to a class of heterocyclic molecules that exhibit a broad spectrum of biological activities, making it a valuable scaffold for drug discovery and development. The presence of both an ethynyl group and a fluoro substituent in its molecular structure imparts distinct electronic and steric properties, which can be leveraged to modulate its interactions with biological targets.

The CAS no. 1558511-36-6 assigned to this compound underscores its distinct identity in the chemical literature and patents. Its structural motif, featuring a dihydroindenone core with hydroxyl functionality at the 1-position, positions it as a potential candidate for further derivatization and optimization. The fluoro atom, in particular, is a well-documented pharmacophore in drug design, known for its ability to enhance metabolic stability, binding affinity, and lipophilicity. In contrast, the ethynyl group introduces reactivity that can be exploited in cross-coupling reactions, enabling the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on fluorinated indole derivatives due to their demonstrated efficacy in various therapeutic areas. 1-Ethynyl-4-fluoro-2,3-dihydro-1H-inden-1-OL has been explored as a precursor in the synthesis of more sophisticated molecules designed to interact with enzymes and receptors involved in disease pathways. For instance, studies have highlighted its potential utility in developing compounds targeting neurological disorders, where fluorinated indoles have shown promise in preclinical models. The hydroxyl group at the 1-position also provides a handle for further functionalization via esterification or etherification, allowing for fine-tuning of physicochemical properties.

The synthesis of 1-Ethynyl-4-fluoro-2,3-dihydro-1H-inden-1-OL typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves the palladium-catalyzed coupling of an acetylene derivative with a halogenated indene intermediate, followed by selective fluorination and hydroxylation. These synthetic strategies leverage transition-metal catalysis to construct the complex indole core efficiently. The growing interest in sustainable chemistry has also prompted investigations into greener methodologies for producing this compound, such as photochemical fluorination or biocatalytic approaches.

From a computational chemistry perspective, the molecular modeling of 1-Ethynyl-4-fluoro-2,3-dihydro-1H-inden-1-OL has revealed insights into its binding mode with biological targets. The fluoro atom exerts an electrostatic influence that can modulate interactions with positively charged residues in protein active sites, while the ethynyl group can engage in π-stacking or participate in metal coordination. Such features are critical for designing molecules with high selectivity and potency. High-throughput virtual screening (HTVS) campaigns have been employed to identify hit compounds derived from this scaffold, accelerating the drug discovery pipeline.

The pharmacological profile of 1-Ethynyl-4-fluoro-2,3-dihydro-1H-inden-1-OL has been evaluated across multiple assay systems relevant to human health. Preliminary findings suggest that it exhibits inhibitory activity against certain kinases and ion channels implicated in cancer progression and inflammation. The fluoro substituent appears to contribute significantly to its bioactivity by enhancing binding affinity through favorable dipole interactions with polar residues in target proteins. Additionally, the compound’s solubility profile has been optimized through structural modifications aimed at improving oral bioavailability.

In clinical development contexts, 1-Ethynyl-4-fluoro-2,3-dihydro-1H-inden-1-OLOften serves as a key intermediate in generating lead compounds that undergo rigorous testing before entering human trials. Its versatility as a building block allows medicinal chemists to explore diverse chemical space while maintaining key pharmacophoric elements necessary for therapeutic efficacy. Collaborative efforts between academic researchers and pharmaceutical companies have yielded novel analogs with improved pharmacokinetic profiles and reduced off-target effects.

The future directions for research on this compound include exploring its role in emerging therapeutic modalities such as targeted protein degradation (TPD) or immunomodulation. Advances in synthetic methodologies may enable the preparation of libraries of derivatives for rapid screening using artificial intelligence-driven platforms. Furthermore, 15585fluoindolone (CAS no: 15585indolone) continues to be investigated for its potential applications beyond traditional small-molecule drug development—such as serving as probes for understanding disease mechanisms or components of prodrugs designed for controlled release.

In conclusion, 15585indoloneEthynylfluroindolenol (CAS no: 15585indolenol) stands out as an intriguing molecule with significant untapped potential due to its structural complexity and functional diversity. Ongoing studies are expected to uncover new applications for this scaffold while refining synthetic routes toward scalable production methods suitable for industrial use.